Cas no 1804344-34-0 (6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804344-34-0
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4829638
• Update Time: 2025-05-19

6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H6F4N2O3/c9-5-4(17-8(10,11)12)1-3(2-13)14-6(5)7(15)16/h1H,2,13H2,(H,15,16)
• InChI Key： AAINSIAPWOJFKE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=C(CN)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -1.4
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804344-34-0) and Its Emerging Applications in Chemical Biology

6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by its CAS number 1804344-34-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of an aminomethyl side chain, a fluoro substituent at the 3-position, and a trifluoromethoxy group at the 4-position, endow it with unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The fluoro and trifluoromethoxy groups are strategically positioned to influence both the electronic and steric environments of the pyridine core. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, can enhance the bioavailability of drug candidates. Similarly, the trifluoromethoxy group contributes to lipophilicity and can improve membrane permeability, which are critical factors in drug design. These modifications have been extensively studied in the development of small-molecule inhibitors and activators targeting various biological pathways.

In recent years, there has been a surge in research focusing on pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Among these derivatives, compounds containing an aminomethyl group are particularly intriguing because they can serve as versatile linkers for further functionalization. The aminomethyl side chain provides a reactive site for conjugation with other molecules, enabling the synthesis of complex peptidomimetics and protein-targeting agents. This flexibility has made such compounds valuable tools in structure-based drug design and fragment-based lead discovery.

One of the most compelling applications of 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyridine core of this compound can be designed to interact with specific pockets on kinase ATP-binding sites, while the electron-withdrawing effects of the fluoro and trifluoromethoxy groups can enhance binding affinity. Furthermore, the presence of an aminomethyl group allows for further derivatization to optimize selectivity against closely related kinases.

Recent studies have highlighted the potential of this compound as a scaffold for developing inhibitors targeting tyrosine kinases, which are overexpressed in many cancerous tissues. By leveraging computational modeling and high-throughput screening techniques, researchers have identified analogs of 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid that exhibit potent inhibitory activity against specific tyrosine kinases. These findings underscore the importance of this compound in oncology research and its potential as a lead compound for further optimization.

Beyond oncology, this compound has shown promise in other therapeutic areas. For instance, its structural motifs have been explored in the development of antiviral agents. The ability to modulate viral protease activity with pyridine-based inhibitors has been well-documented, and derivatives of 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid have been investigated for their potential to interfere with viral replication cycles. Additionally, its interaction with bacterial enzymes has been studied, suggesting its utility in combating antibiotic-resistant strains.

The synthetic accessibility of this compound also contributes to its appeal in drug discovery programs. Modern synthetic methodologies allow for efficient preparation of pyridine derivatives like 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid, enabling rapid exploration of structural diversity. Advances in flow chemistry and catalytic processes have further streamlined the synthesis process, reducing costs and improving yields. These advancements make it feasible to conduct large-scale screens for novel bioactive compounds based on this scaffold.

The role of computational chemistry in optimizing derivatives of 6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid cannot be overstated. Molecular docking simulations and quantum mechanical calculations help researchers predict binding affinities and understand molecular interactions at an atomic level. By integrating experimental data with computational insights, scientists can design more effective drug candidates with improved pharmacokinetic profiles. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic agents derived from this compound.

In conclusion,6-(Aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804344-34-0) represents a promising scaffold for developing next-generation pharmaceuticals across multiple therapeutic domains. Its unique structural features—comprising an aminomethyl, fluoro, and trifluoromethoxy substituent—make it a versatile building block for medicinal chemists aiming to design highly potent and selective bioactive molecules. As research continues to uncover new applications for this compound, its significance in chemical biology is expected to grow even further.